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Compound of Interest

Compound Name: Carpanone

Cat. No.: B1204028

Essential Safety and Handling Guide for
Carpanone

Disclaimer: A specific Safety Data Sheet (SDS) for Carpanone could not be located. The
following guidance is based on general best practices for handling solid chemical compounds
in a laboratory setting. Researchers should always consult with their institution's Environmental
Health and Safety (EHS) department for specific protocols and conduct a thorough risk
assessment before handling any new chemical.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling Carpanone. The focus is on providing
procedural, step-by-step guidance to ensure safe operational and disposal practices.

Chemical and Physical Properties of Carpanone

While detailed safety data is limited, some of the known chemical and physical properties of
Carpanone are summarized below.
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Property

Value

Source

Chemical Formula

C20H1806

[1]2]

Molar Mass 354.343 g/mol [1]
Melting Point 210-212 °C [3]
Boiling Point 531.3+50.0 °C (Predicted) [3]
Density 1.47+0.1 g/cm3 (Predicted) [3]

Personal Protective Equipment (PPE)

Due to the absence of specific hazard information for Carpanone, it is prudent to handle it as a

potentially hazardous compound. The following PPE is recommended as a minimum standard

to prevent skin and eye contact, and inhalation.

Protection Type

Recommended Equipment

Specification Details

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles

Must comply with OSHA 29
CFR 1910.133 or EN 166.[4]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile)

Inspect gloves prior to use.
Use proper glove removal
technique to avoid skin

contact.

Body Protection

Laboratory coat

Along-sleeved lab coat is

required to protect the skin.

Respiratory Protection

Use in a well-ventilated area or

chemical fume hood

If handling fine powders or
there is a risk of aerosolization,
a NIOSH-approved respirator

(e.g., N95) may be necessary.

Operational and Disposal Plans
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A systematic approach to handling and disposal is crucial for laboratory safety and
environmental protection.

Safe Handling Workflow

The following diagram outlines the logical steps for the safe handling of Carpanone, from
preparation to disposal.
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Safe Handling Workflow for Carpanone

Preparation

Conduct Risk
Assessment

Y

Don Appropriate
PPE

A 4

Prepare Well-Ventilated
Work Area

Proceed to handling

Handling
Y

Weigh Solid in
Fume Hood

Y

Dissolve in
Appropriate Solvent

After experiment

Cleanup &vDecontamination

Clean Spills
Immediately

Y

Decontaminate
Glassware & Tools

Y

Wipe Down
Work Surfaces

Final step

Waste gisposal

Dispose of Solid Waste
in Labeled Container

Y

Dispose of Liquid Waste
in Labeled Container

Y

Dispose of Contaminated
PPE Properly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Carpanone - Wikipedia [en.wikipedia.org]

2. rel-(7R,8R,8aS,14aR,14bS)-7,8,8a,14b-Tetrahydro-7,8-dimethyl-5H-
benzo(kl)bis(1,3)dioxolo(4,5-b:4',5'-g)xanthen-5-one | C20H1806 | CID 131876914 -
PubChem [pubchem.ncbi.nim.nih.gov]

o 3. Carpanone CAS#: 26430-30-8 [chemicalbook.com]
e 4. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Carpanone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204028#personal-protective-equipment-for-
handling-carpanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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